Cas no 497918-12-4 (Butanedioic acid, (2-nitro-5-oxohexyl)-, dimethyl ester)

• Product name: Butanedioic acid, (2-nitro-5-oxohexyl)-, dimethyl ester
• CAS No: 497918-12-4
• MF: C₁₂H₁₉NO₇
• MW: 289.281764268875
• CID: 1534873

Butanedioic acid, (2-nitro-5-oxohexyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (2-nitro-5-oxohexyl)-, dimethyl ester
• Butanedioic acid, 2-(2-nitro-5-oxohexyl)-, 1,4-dimethyl ester

• Inchi： 1S/C12H19NO7/c1-8(14)4-5-10(13(17)18)6-9(12(16)20-3)7-11(15)19-2/h9-10H,4-7H2,1-3H3
• InChI Key： JZDUKCRXPAOABO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(CC([N+]([O-])=O)CCC(=O)C)CC(OC)=O

Computed Properties

• Exact Mass: 289.11617

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 414.2±45.0 °C(Predicted)
• PSA: 112.81
• pka: 7.34±0.13(Predicted)